Cas no 1353856-88-8 (4-Bromo-1-(p-tolyl)-1H-imidazole)

• Product Name: 4-Bromo-1-(p-tolyl)-1H-imidazole
• CAS No: 1353856-88-8
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5086598
• PubChem ID: 66520738
• Update Time: 2025-05-20

4-Bromo-1-(p-tolyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS015945302
• 4-bromo-1-(4-methylphenyl)imidazole
• CS-0372163
• E82756
• 4-bromo-1-(p-tolyl)-1H-imidazole
• 4-BROMO-1-(4-TOLYL)-1H-IMIDAZOLE
• 1353856-88-8
• 4-Bromo-1-(p-tolyl)-1H-imidazole

• Inchi： 1S/C10H9BrN2/c1-8-2-4-9(5-3-8)13-6-10(11)12-7-13/h2-7H,1H3
• InChI Key： UXVDZACHSYPTTP-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(C)C=C2)C=C(Br)N=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-Bromo-1-(p-tolyl)-1H-imidazole

4-Bromo-1-(p-tolyl)-1H-imidazole: A Comprehensive Overview

4-Bromo-1-(p-tolyl)-1H-imidazole, also known by its CAS number 1353856-88-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a bromine atom at the 4-position and a p-tolyl group at the 1-position imparts unique electronic and structural properties to this molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 4-Bromo-1-(p-tolyl)-1H-imidazole typically involves a multi-step process, often starting with the preparation of the imidazole core. One common method is the condensation of an o-amino carbonyl compound with a ketone or aldehyde, followed by bromination and substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most promising applications of 4-Bromo-1-(p-tolyl)-1H-imidazole lies in its use as an intermediate in drug discovery. Its imidazole ring is known for its ability to form hydrogen bonds, making it an attractive scaffold for designing bioactive molecules. For instance, researchers have explored its potential as an anti-inflammatory agent by modifying its substituents to enhance binding affinity to specific protein targets. Additionally, studies have shown that this compound exhibits moderate antifungal activity, suggesting its potential utility in developing new antimicrobial therapies.

In the realm of materials science, 4-Bromo-1-(p-tolyl)-1H-imidazole has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions through the nitrogen atoms in the imidazole ring makes it a versatile ligand for constructing porous materials with applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the structural properties of these materials by varying the substituents on the imidazole ring.

The electronic properties of 4-Bromo-1-(p-tolyl)-1H-imidazole also make it a candidate for use in organic electronics. By incorporating this compound into conjugated systems, scientists have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The bromine substituent enhances the molecule's electron-withdrawing capabilities, which can improve charge transport properties in these devices.

In conclusion, 4-Bromo-1-(p-tolyl)-1H-imidazole, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, highlighting its importance as a key intermediate in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in both academic and industrial settings.